Cas no 1779458-27-3 (3-Propyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one)

3-Propyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one is a heterocyclic compound featuring a spirocyclic structure that combines oxa- and diaza-functionalized rings. Its unique molecular architecture, including a propyl substituent at the 3-position, enhances its potential as a versatile intermediate in organic synthesis and pharmaceutical applications. The spirocyclic core contributes to structural rigidity, which may improve binding affinity and selectivity in drug design. The presence of both nitrogen and oxygen atoms within the ring system allows for diverse reactivity, making it valuable for constructing complex molecules. This compound is particularly useful in medicinal chemistry for developing bioactive molecules, such as enzyme inhibitors or receptor modulators, due to its balanced lipophilicity and hydrogen-bonding capabilities. Its stability under various conditions further supports its utility in multi-step synthetic routes.

3-Propyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one structure

1779458-27-3 structure

Product Name:3-Propyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one

CAS No:1779458-27-3

MF:C₁₀H₁₈N₂O₂

MW:198.262122631073

CID:5736387

PubChem ID:84115603

Update Time:2025-07-02

3-Propyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

- 1779458-27-3
- EN300-1154670
- 3-PROPYL-1-OXA-3,7-DIAZASPIRO[4.5]DECAN-2-ONE
- 1-Oxa-3,7-diazaspiro[4.5]decan-2-one, 3-propyl-
- 3-Propyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one
- Inchi： 1S/C10H18N2O2/c1-2-6-12-8-10(14-9(12)13)4-3-5-11-7-10/h11H,2-8H2,1H3
- InChI Key： WRJPSLUIJXQNSJ-UHFFFAOYSA-N
- SMILES： O1C(N(CCC)CC21CNCCC2)=O

Computed Properties

Exact Mass: 198.136827821g/mol
Monoisotopic Mass: 198.136827821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 41.6Å²

Experimental Properties

Density: 1.13±0.1 g/cm3(Predicted)
Boiling Point: 386.5±35.0 °C(Predicted)
pka: 8.96±0.20(Predicted)

3-Propyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one Pricemore >>

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Enamine	EN300-1154670-0.05g	3-propyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one	1779458-27-3	0.05g	$827.0	2023-05-26
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